3-Amino-4,4,4-trifluoro-3-methylbutan-1-OL
Overview
Description
3-Amino-4,4,4-trifluoro-3-methylbutan-1-ol, also known as ATFMBO, is a synthetic compound. It has a molecular formula of C5H10F3NO and a molecular weight of 157.14 . This compound is traditionally challenging to access and provides a chemically differentiated building block for organic synthesis and medicinal chemistry .
Molecular Structure Analysis
The InChI code for 3-Amino-4,4,4-trifluoro-3-methylbutan-1-ol is 1S/C5H10F3NO/c1-4(9,2-3-10)5(6,7)8/h10H,2-3,9H2,1H3 . This code provides a unique identifier for the compound and can be used to generate its molecular structure.Physical And Chemical Properties Analysis
3-Amino-4,4,4-trifluoro-3-methylbutan-1-ol is a liquid at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis of 1,2,4-Triazole-Containing Scaffolds
3-Amino-4,4,4-trifluoro-3-methylbutan-1-OL is used in the synthesis of 1,2,4-triazole-containing scaffolds, which are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds . These compounds are used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
Production of Plant Protection Products
One of the earliest areas of widespread use of 3- and 4-amino-1,2,4-triazoles is the production of plant protection products . The mass production of various insecticides, fungicides, plant growth regulators, retardants, and nitrification inhibitors of nitrogen fertilizers has been organized .
Preparation of 4-Trifluoromethyl-1,3-Oxazin-6-Ones
Ethyl 3-amino-4,4,4-trifluorocrotonate, a derivative of 3-Amino-4,4,4-trifluoro-3-methylbutan-1-OL, may be employed for the preparation of 4-trifluoromethyl-1,3-oxazin-6-ones .
Synthesis of 4-Quinolinone Derivatives
Ethyl 3-amino-4,4,4-trifluorocrotonate is also used in the synthesis of 4-quinolinone derivatives .
Synthesis of Trifluoromethyl Substituted Heterocyclic Compounds
3-Amino-4,4,4-trifluoro-3-methylbutan-1-OL is an important active intermediate in the synthesis of pesticides, medicines, and other industrial chemicals, especially suitable for preparing trifluoromethyl substituted heterocyclic compounds .
Synthesis of Regioselective N1-Substituted 3-Amino-1,2,4-Triazoles
This compound is used in the rapid synthesis of regioselective N1-substituted 3-amino-1,2,4-triazoles .
Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin corrosion/burns/eye damage and may cause an allergic skin reaction . The hazard statements associated with this compound include H302, H312, H315, H318, H332, and H335 . These statements indicate that the compound is harmful if swallowed or inhaled, causes skin irritation, causes serious eye damage, and may cause respiratory irritation .
properties
IUPAC Name |
3-amino-4,4,4-trifluoro-3-methylbutan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10F3NO/c1-4(9,2-3-10)5(6,7)8/h10H,2-3,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCOBMSAUHJUTDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCO)(C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4,4,4-trifluoro-3-methylbutan-1-OL | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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